1-(Dibenzylamino)-3-(4-(trifluoromethyl)phenoxy)propan-2-ol

• IUPAC Name: 1-(dibenzylamino)-3-[4-(trifluoromethyl)phenoxy]propan-2-ol
• InChI: InChI=1S/C24H24F3NO2/c25-24(26,27)21-11-13-23(14-12-21)30-18-22(29)17-28(15-19-7-3-1-4-8-19)16-20-9-5-2-6-10-20/h1-14,22,29H,15-18H2
• InChI Key: LGTYABNNHILKHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)CC(COC3=CC=C(C=C3)C(F)(F)F)O
• Molecular Formula: C24H24F3NO2
• Molecular Weight: 415.4 g/mol

Description

1-(Dibenzylamino)-3-(4-(trifluoromethyl)phenoxy)propan-2-ol is a useful research compound. Its molecular formula is C24H24F3NO2 and its molecular weight is 415.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Cardiovascular Treatments : Derivatives of 1-phenoxy-3-amino-propane-2-ol, which include compounds similar to 1-(Dibenzylamino)-3-(4-(trifluoromethyl)phenoxy)propan-2-ol, are suitable for treating and preventing heart diseases. They possess beta-adrenalytic or anti-arrhythmic properties (Griffin, 2001).

• Beta-Adrenolytic Activity : Compounds such as 1-alkylamino-3-(2'-methoxy-4'-diethylcarbamoylphenoxy)propan-2-ols, related to the queried compound, exhibit beta 1 and beta 2-adrenolytic activity. However, their antiarrhythmic and local anesthetic activities are inferior compared to prop (Monforte et al., 1983).

• Synthesis of 1,3-Dihydro-3,3-Dimethyl-1,2-Benziodoxole : Trifluoromethyl transfer agents, useful in scientific research, aid in preparing compounds like 1,3-dihydro-3,3-dimethyl-1,2-benziodoxole (Eisenberger et al., 2012).

• Versatile Intermediates for Synthesis : Homopropargylic 1,2-amino alcohols, derivable from compounds like the queried one, are versatile intermediates for synthesizing a range of compounds, including α-hydroxy-ketones and 4-amino-1,3-diols (Andrés et al., 2006).

• Antimicrobial Applications : Certain synthesized compounds in this category have demonstrated more efficient antimicrobial properties compared to those currently used in medicine (Jafarov et al., 2019).

• Antireserpine and Anorexigenic Activity : Some analogs of benzenepropanamine, related to the compound , showed fluoxetine-like antireserpine and anorexigenic activity (Kumar et al., 2004).

• Electrochemical Technologies : The synthesized compounds with metal-based or ligand-based diffusion-controlled electron transfer properties are useful in electrochemical technologies (Kamiloğlu et al., 2018).

• Antimicrobial and Antioxidant Activities : Certain synthesized compounds demonstrated lower antimicrobial and antioxidant activities compared to other types of beta blockers (Čižmáriková et al., 2020).

• Microbiological Systems in Organic Synthesis : Cunninghamella echinulata can para-hydroxylate synthetic substrates like 1-isopropylamino-3-phenoxy-propan-2-ol to produce compounds such as prenalterol (Pasutto et al., 1987).

• NMR Spectroscopy and X-Ray Analysis : The stereochemistry of dibenzylamino-1-methylcyclohexan-1-ol and its derivatives, which are closely related to the queried compound, was determined using NMR spectroscopy and single-crystal X-ray analysis (Jones et al., 2016).